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Compound of Interest

Compound Name: Z-D-Tyr(Bzl)-OH

Cat. No.: B554474 Get Quote

This document provides a detailed overview of the chemical properties of Z-D-Tyr(Bzl)-OH, a

key reagent in peptide synthesis and drug discovery. It is intended for researchers, scientists,

and professionals in the field of drug development.

Chemical Identity and Properties
Z-D-Tyr(Bzl)-OH, with the chemical name N-Carbobenzyloxy-O-benzyl-D-tyrosine, is a

protected amino acid derivative. The Z group (carbobenzyloxy) serves as a protecting group for

the amine, while the benzyl (Bzl) group protects the hydroxyl function of the tyrosine side chain.

This protection strategy is crucial for the controlled and sequential formation of peptide bonds

in synthetic chemistry.

Property Value

Molecular Formula C24H23NO5[1][2][3][4]

Molecular Weight 405.44 g/mol [1][2][3][5]

Synonyms
Z-O-benzyl-D-tyrosine, N-alpha-carbobenzoxy-

D-tyrosine O-benzyl ether[1]

Molecular Structure and Components
The structure of Z-D-Tyr(Bzl)-OH is comprised of a central D-tyrosine core, which is modified

with two key protecting groups: the N-terminal carbobenzyloxy (Z) group and the O-benzyl (Bzl)
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ether on the phenolic side chain. The diagram below illustrates the logical relationship between

these constituent parts.
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Caption: Logical components of the Z-D-Tyr(Bzl)-OH molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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